1,3-dimethyl-2,4-dioxo-N-(thiophen-2-ylmethyl)pyrimidine-5-sulfonamide
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Description
1,3-dimethyl-2,4-dioxo-N-(thiophen-2-ylmethyl)pyrimidine-5-sulfonamide, also known as DTPS, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. DTPS belongs to the pyrimidine sulfonamide family and is a derivative of the well-known drug, sulfadiazine. In
Scientific Research Applications
Synthesis and Antibacterial Evaluation
The exploration of heterocyclic compounds containing a sulfonamido moiety, like 1,3-dimethyl-2,4-dioxo-N-(thiophen-2-ylmethyl)pyrimidine-5-sulfonamide, has led to the synthesis of new compounds with potential antibacterial applications. These compounds, through various synthetic routes, have been evaluated for their antibacterial activities against common bacterial strains, showing promising results in some cases (Azab, Youssef, & El‐Bordany, 2013; Gadad, Mahajanshetti, Nimbalkar, & Raichurkar, 2000).
Discrimination of Thiophenols in Environmental Sciences
The development of fluorescent probes for the selective detection of thiophenols over aliphatic thiols has significant implications in chemical, biological, and environmental sciences. Compounds incorporating the sulfonamide group have been utilized in creating probes that offer high sensitivity and selectivity for thiophenols, demonstrating utility in monitoring water quality and in environmental sensing technologies (Wang, Han, Jia, Zhou, & Deng, 2012).
Antitumor and Antibacterial Agents Synthesis
Research into thiophene and N-substituted thieno[3,2-d]pyrimidine derivatives, related to the sulfonamide class, has shown these compounds to exhibit significant antitumor and antibacterial activities. This highlights the potential of sulfonamide derivatives in the development of new chemotherapeutic agents (Hafez, Alsalamah, & El-Gazzar, 2017).
Chemical Sensing and Environmental Monitoring
Compounds based on the sulfonamide structure have been instrumental in developing new chemical sensors with applications ranging from environmental monitoring to biological assays. Their unique reactivity and selectivity offer promising avenues for detecting various chemical species in complex matrices, thereby enhancing our ability to monitor environmental pollutants and bioactive compounds (Wang et al., 2012).
properties
IUPAC Name |
1,3-dimethyl-2,4-dioxo-N-(thiophen-2-ylmethyl)pyrimidine-5-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O4S2/c1-13-7-9(10(15)14(2)11(13)16)20(17,18)12-6-8-4-3-5-19-8/h3-5,7,12H,6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHRSMAGOQPQTCC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=O)N(C1=O)C)S(=O)(=O)NCC2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-dimethyl-2,4-dioxo-N-(thiophen-2-ylmethyl)pyrimidine-5-sulfonamide |
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